2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H19N5O4/c1-31-17-7-2-6-16(11-17)25-19(28)14-26-18-8-4-10-24-20(18)21(29)27(22(26)30)13-15-5-3-9-23-12-15/h2-12H,13-14H2,1H3,(H,25,28)
• InChI Key: GDDYRMPDFNYNOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CN=CC=C4)N=CC=C3
• Molecular Formula: C22H19N5O4
• Molecular Weight: 417.4 g/mol

Description

2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H19N5O4 and its molecular weight is 417.425. The purity is usually 95%.
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Scientific Research Applications

Hybrid Catalysts for Pyrimidine Synthesis

The pyranopyrimidine core is a crucial precursor in medicinal and pharmaceutical industries due to its broad synthetic applications and bioavailability. Research has intensively investigated 5H-pyrano[2,3-d]pyrimidine scaffolds, highlighting the applicability of hybrid catalysts, including organocatalysts, metal catalysts, and nanocatalysts, in the synthesis of pyrimidine derivatives. This synthetic versatility demonstrates the importance of pyrimidine scaffolds in developing lead molecules for pharmaceutical applications (Parmar, Vala, & Patel, 2023).

Chemistry and Properties of Pyridine and Benzimidazole Derivatives

A comprehensive review of the chemistry of compounds containing pyridine and benzimidazole highlights the preparation procedures and properties of these compounds, including their complex compounds and biological activities. This review suggests areas for potential investigation into unknown analogues, which could enrich the understanding and application of pyrimidine derivatives in scientific research (Boča, Jameson, & Linert, 2011).

Synthesis of Pyrimidines via Advanced Oxidation Processes

The degradation of acetaminophen by advanced oxidation processes (AOPs) has been studied, including the synthesis of pyrimidine derivatives as by-products. This research provides insights into the environmental persistence and potential risks associated with pyrimidine derivatives, contributing to a better understanding of their stability and transformation in the environment (Qutob, Hussein, Alamry, & Rafatullah, 2022).

Metabolism of Aspartame and Its Pyrimidine Components

Studies on the metabolism of aspartame have shown that its aspartyl moiety is metabolized similarly to dietary aspartic acid, leading to CO2 or incorporation into body constituents. This research provides a basis for understanding the metabolic pathways of pyrimidine derivatives in biological systems (Ranney & Oppermann, 1979).